Cas no 2091590-36-0 (4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2091590-36-0
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 5723705
• PubChem ID: 121213394
• Update Time: 2025-06-09

4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine
• AKOS026723861
• 4-[4-(chloromethyl)-1-(2-fluoroethyl)pyrazol-3-yl]pyridine
• starbld0025551
• F2198-4891
• 2091590-36-0

• Inchi： 1S/C11H11ClFN3/c12-7-10-8-16(6-3-13)15-11(10)9-1-4-14-5-2-9/h1-2,4-5,8H,3,6-7H2
• InChI Key： NCRFFTGQCZUOOH-UHFFFAOYSA-N
• SMILES： ClCC1=CN(CCF)N=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 239.0625532g/mol
• Monoisotopic Mass: 239.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine

Professional Introduction to 4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2091590-36-0)

4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine, identified by its CAS number 2091590-36-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic molecule has garnered attention due to its structural complexity and potential applications in drug discovery and development. The presence of both pyridine and pyrazole rings, coupled with functional groups such as chloromethyl and 2-fluoroethyl, makes it a versatile scaffold for medicinal chemistry investigations.

The compound's unique structural features have positioned it as a candidate for further exploration in the development of novel therapeutic agents. Specifically, the chloromethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores. This reactivity is particularly valuable in the synthesis of biologically active molecules, where precise functionalization is often required to optimize potency and selectivity.

In recent years, there has been growing interest in the use of pyrazole derivatives as pharmacological intermediates. Pyrazole scaffolds are known for their ability to modulate a wide range of biological targets, including enzymes and receptors involved in inflammatory responses, metabolic pathways, and cancer progression. The incorporation of a 2-fluoroethyl group into the pyrazole ring further enhances the compound's potential by introducing fluorine atoms, which are frequently employed in drug design to improve metabolic stability and binding affinity.

The pyridine moiety in 4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine also contributes to its pharmacological profile. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets in a manner similar to benzene rings but with enhanced solubility and bioavailability. This makes them particularly useful in the design of small-molecule drugs that require efficient absorption and distribution within the body.

Current research efforts are focused on leveraging the structural diversity of this compound to develop new treatments for various diseases. For instance, studies have explored its potential as an inhibitor of kinases, which are enzymes overexpressed in many cancers and inflammatory conditions. The combination of the chloromethyl, 2-fluoroethyl, and pyridine groups provides multiple sites for interaction with target proteins, potentially leading to high-affinity binding and therapeutic efficacy.

In addition to its applications in oncology, 4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine has shown promise in the treatment of neurological disorders. The ability of pyrazole derivatives to cross the blood-brain barrier has made them attractive candidates for drugs targeting central nervous system (CNS) diseases. Preclinical studies have demonstrated that compounds with similar structures can modulate neurotransmitter systems, offering potential benefits in conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The synthesis of 4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazole ring through condensation reactions, followed by functionalization with the chloromethyl and 2-fluoroethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these groups efficiently while maintaining regioselectivity.

The compound's stability under various conditions is another critical consideration in its development as a pharmaceutical agent. Factors such as pH sensitivity, thermal stability, and solubility must be evaluated to ensure that it remains effective throughout storage and administration. Computational modeling has been increasingly used to predict these properties, allowing researchers to design experiments that maximize yield while minimizing unwanted side reactions.

Evaluation of 4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine in vitro has provided valuable insights into its biological activity. Cell-based assays have shown that it interacts with multiple targets, including kinases, transcription factors, and ion channels. These interactions suggest potential therapeutic applications across a broad spectrum of diseases. However, further studies are needed to fully characterize its mechanism of action and identify any off-target effects that could limit its clinical utility.

In conclusion, 4-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2091590-36-0) represents a promising candidate for drug development due to its unique structural features and potential biological activities. Ongoing research aims to elucidate its pharmacological profile further and explore its applications in treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery of next-generation therapeutics.